Cas no 1804824-23-4 (Ethyl 3-hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804824-23-4
• MF: C₁₁H₁₂F₃NO₅
• MW: 295.211894035339
• CID: 4814948
• Update Time: 2025-11-06

Ethyl 3-hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H12F3NO5/c1-3-19-8(16)4-6-9(17)10(18-2)7(5-15-6)20-11(12,13)14/h5,17H,3-4H2,1-2H3
• InChI Key： VVELIZCKSIWAMY-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=C1OC)O)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 1.8
• Topological Polar Surface Area: 77.9

Additional information on Ethyl 3-hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetate

Ethyl 3-hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

Ethyl 3-hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetate, with the CAS number 1804824-23-4, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with hydroxyl, methoxy, and trifluoromethoxy groups, along with an ethyl acetate moiety. These substituents contribute to its unique chemical properties and reactivity.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of various functional groups. The hydroxyl group at position 3 introduces hydrophilicity and potential sites for hydrogen bonding, which can influence the compound's solubility and reactivity. The methoxy group at position 4 adds electron-donating effects, stabilizing the aromatic system and potentially enhancing the compound's stability under certain conditions. The trifluoromethoxy group at position 5 is particularly interesting due to its strong electron-withdrawing nature, which can significantly impact the electronic properties of the molecule. This group also imparts high stability and resistance to chemical degradation.

The ethyl acetate moiety attached at position 2 plays a crucial role in modulating the physical properties of the compound. Ethyl acetate is a common ester group that contributes to the overall lipophilicity of the molecule, making it more suitable for applications where solubility in organic solvents is desired. Additionally, this group can act as a leaving group in certain reactions, facilitating further chemical transformations.

Recent studies have highlighted the potential of Ethyl 3-hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetate in various fields. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds. The presence of multiple functional groups makes it an ideal candidate for further derivatization, enabling the creation of molecules with enhanced pharmacological properties. Moreover, its stability under harsh reaction conditions makes it a valuable building block in organic synthesis.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the substitution of a suitable pyridine derivative with hydroxyl, methoxy, and trifluoromethoxy groups followed by esterification to introduce the ethyl acetate moiety. Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

From an applications perspective, Ethyl 3-hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetate has shown promise in drug discovery programs targeting various diseases. Its unique combination of functional groups allows for interactions with multiple biological targets, making it a versatile lead compound for further optimization. Additionally, its stability and solubility properties make it suitable for formulation into various drug delivery systems.

Recent advancements in computational chemistry have also enabled researchers to predict the behavior of this compound under different conditions. Molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. These studies have been instrumental in guiding experimental efforts and accelerating drug discovery pipelines.

In conclusion, Ethyl 3-hydroxy-4-methoxy-5-(trifluoromethoxy)pyridine-2-acetate is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structural features and versatile functional groups make it a valuable asset for researchers across various disciplines. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in advancing chemical science.